Cas no 71082-55-8 (8-methylquinoline-3-carboxylic acid)

8-Methylquinoline-3-carboxylic acid is a heterocyclic organic compound featuring a quinoline backbone substituted with a methyl group at the 8-position and a carboxylic acid functional group at the 3-position. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The carboxylic acid moiety enhances reactivity, enabling facile derivatization into esters, amides, or other functionalized compounds. Its rigid quinoline core contributes to π-stacking interactions, which can be exploited in materials science or drug design. The compound exhibits moderate solubility in polar organic solvents, facilitating purification and handling. Its stability under standard conditions ensures reliable performance in synthetic applications. The methyl substitution at the 8-position may influence regioselectivity in further chemical transformations. This compound is particularly useful in the development of quinolone-based bioactive molecules.
8-methylquinoline-3-carboxylic acid structure
71082-55-8 structure
Product Name:8-methylquinoline-3-carboxylic acid
CAS No:71082-55-8
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD08437582
CID:891693
PubChem ID:17039621
Update Time:2025-07-02

8-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-METHYL-QUINOLINE-3-CARBOXYLIC ACID
    • 6-BROMO-4-CHLORO-2-BUTYLQUINOLINE HYDROCHLORIDE
    • 8-methylquinoline-3-carboxylic acid
    • QU129
    • 8-METHYLQUINOLINE-3-CARBOXYLICACID
    • WCA08255
    • DTXSID60588894
    • MFCD08437582
    • 8-Methyl-quinoline-3-carboxylic acid, AldrichCPR
    • FT-0757966
    • CS-0183597
    • EN300-154697
    • AKOS006282337
    • AB45141
    • 71082-55-8
    • SCHEMBL9023423
    • CHEMBL3228139
    • DB-074375
    • MDL: MFCD08437582
    • Inchi: 1S/C11H9NO2/c1-7-3-2-4-8-5-9(11(13)14)6-12-10(7)8/h2-6H,1H3,(H,13,14)
    • InChI Key: IKQVXJGBIGBKNW-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C2C(C)=CC=CC2=C1)=O

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.24140

8-methylquinoline-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

8-methylquinoline-3-carboxylic acid Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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8-methylquinoline-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:71082-55-8)8-methylquinoline-3-carboxylic acid
Order Number:A1089905
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:59
Price ($):607.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:71082-55-8)8-methylquinoline-3-carboxylic acid
A1089905
Purity:99%
Quantity:1g
Price ($):607.0
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